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Compound of Interest

Compound Name: ABC1183

Cat. No.: B605084 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on overcoming common solubility challenges

encountered when working with the dual GSK3 and CDK9 inhibitor, ABC1183.

Frequently Asked Questions (FAQs)
Q1: What is ABC1183 and why is its solubility a consideration?

A1: ABC1183 is a potent and selective, orally active dual inhibitor of Glycogen Synthase

Kinase 3 (GSK3) and Cyclin-Dependent Kinase 9 (CDK9).[1][2] Like many small molecule

inhibitors, ABC1183 is hydrophobic, which can lead to challenges in achieving and maintaining

solubility in aqueous solutions commonly used for in vitro and in vivo experiments. Proper

dissolution is critical for accurate and reproducible experimental results.

Q2: What are the known solvents for dissolving ABC1183?

A2: ABC1183 is readily soluble in dimethyl sulfoxide (DMSO).[3] Information from suppliers

suggests that a stock solution of at least 10 mM can be prepared in DMSO. One vendor

specifies a solubility of up to 125 mg/mL in DMSO with the aid of ultrasonication.[4][5] It is

sparingly soluble in aqueous buffers alone.

Q3: How should I store ABC1183 powder and stock solutions?
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A3: ABC1183 as a solid powder should be stored at -20°C for long-term stability (up to 3

years). For shorter periods, it can be stored at 4°C for up to 2 years. Once dissolved in a

solvent such as DMSO, the stock solution should be stored at -20°C for up to one month or at

-80°C for up to six months. To avoid repeated freeze-thaw cycles, it is recommended to aliquot

the stock solution into smaller volumes.[4]

Q4: My ABC1183 precipitated when I diluted my DMSO stock solution in aqueous media. What

should I do?

A4: This is a common issue when diluting a concentrated stock of a hydrophobic compound

into an aqueous buffer. The abrupt change in solvent polarity can cause the compound to crash

out of solution. Here are some troubleshooting steps:

Decrease the final concentration: The final concentration of ABC1183 in your aqueous

medium may be above its solubility limit. Try using a lower final concentration.

Increase the percentage of co-solvent: If your experimental system allows, a small

percentage of an organic co-solvent like DMSO can be maintained in the final working

solution to improve solubility. However, it is crucial to include a vehicle control in your

experiments to account for any effects of the solvent.

Use a pre-warmed aqueous medium: Gently warming your buffer (e.g., to 37°C) before

adding the ABC1183 stock solution can sometimes help maintain solubility.

Add the stock solution to the vortexing buffer: To ensure rapid mixing and minimize localized

high concentrations of the compound, add the DMSO stock solution dropwise to the aqueous

buffer while it is being vortexed or stirred vigorously.

Quantitative Solubility Data
The following table summarizes the available solubility data for ABC1183 in common

laboratory solvents.
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Solvent Concentration Method Source

DMSO 125 mg/mL With ultrasonication [4][5]

DMSO 10 mM -

Note: Comprehensive quantitative solubility data for ABC1183 in other solvents such as

ethanol or various aqueous buffers (e.g., PBS) at different pH values is not readily available in

the public domain. Researchers may need to determine the solubility for their specific

experimental conditions empirically.

Experimental Protocols
Protocol 1: Preparation of ABC1183 Stock Solution for
In Vitro Assays
This protocol describes the preparation of a 10 mM stock solution of ABC1183 in DMSO.

Materials:

ABC1183 powder (Molecular Weight: 334.39 g/mol )

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)

Procedure:

Calculate the required mass of ABC1183: To prepare 1 mL of a 10 mM stock solution, you

will need 3.34 mg of ABC1183 (10 mmol/L * 1 L/1000 mL * 334.39 g/mol * 1000 mg/g = 3.34

mg/mL).

Weigh the ABC1183 powder: Carefully weigh out the calculated amount of ABC1183
powder in a sterile microcentrifuge tube or vial.
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Add DMSO: Add the appropriate volume of anhydrous DMSO to the tube containing the

ABC1183 powder. For a 10 mM solution, add 1 mL of DMSO for every 3.34 mg of ABC1183.

Dissolve the compound: Vortex the tube vigorously for 1-2 minutes to dissolve the powder. If

the compound does not fully dissolve, you can sonicate the tube in a water bath for 5-10

minutes. Visually inspect the solution to ensure there are no visible particles.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C as recommended.

Protocol 2: Preparation of ABC1183 Formulation for Oral
Gavage in Mice
This protocol provides a general method for preparing a formulation of ABC1183 for oral

administration in mice, based on common practices for hydrophobic compounds.

Materials:

ABC1183 powder

Dimethyl Sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween 80

Sterile saline (0.9% NaCl)

Sterile tubes for preparation and storage

Vortex mixer

Procedure:

Determine the required concentration: Calculate the concentration of ABC1183 needed in

the final formulation based on the desired dose (e.g., 5-50 mg/kg) and the dosing volume

(typically 5-10 mL/kg for mice).
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Prepare the vehicle: A commonly used vehicle for oral gavage of hydrophobic compounds is

a mixture of DMSO, PEG300, Tween 80, and saline. A typical ratio is 10% DMSO, 40%

PEG300, 5% Tween 80, and 45% saline.

Dissolve ABC1183: First, dissolve the required amount of ABC1183 powder in the DMSO

component of the vehicle.

Add other vehicle components: Sequentially add the PEG300 and Tween 80 to the

DMSO/ABC1183 mixture, vortexing well after each addition.

Add saline: Finally, add the saline to the mixture and vortex thoroughly to create a

homogenous suspension or solution.

Administration: Administer the formulation to the mice via oral gavage at the calculated

volume. Ensure the formulation is well-mixed before each administration.

Disclaimer:This is a general protocol. The optimal vehicle composition and concentration may

need to be empirically determined for your specific experimental needs and to ensure the

stability and bioavailability of ABC1183.
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Click to download full resolution via product page

Caption: ABC1183 inhibits both GSK3 and CDK9 signaling pathways.
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Caption: A step-by-step workflow for addressing ABC1183 solubility challenges.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b605084?utm_src=pdf-body-img
https://www.benchchem.com/product/b605084?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605084?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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